Cas no 2460672-28-8 ((methyl-13C-d3)boronic acid)
(methyl-13C-d3)boronic acid structure
Product Name:(methyl-13C-d3)boronic acid
CAS No:2460672-28-8
MF:CH5BO2
MW:63.8713405132294
CID:6831318
PubChem ID:172400132
Update Time:2025-02-28
(methyl-13C-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
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- CS-19068
- (methyl-13C-d3)boronic acid
- 2460672-28-8
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- Inchi: 1S/CH5BO2/c1-2(3)4/h3-4H,1H3/i1+1D3
- InChI Key: KTMKRRPZPWUYKK-KQORAOOSSA-N
- SMILES: OB([13C]([2H])([2H])[2H])O
Computed Properties
- Exact Mass: 64.0604446Da
- Monoisotopic Mass: 64.0604446Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(methyl-13C-d3)boronic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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